![molecular formula C22H21BrN2O3 B4579423 2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide](/img/structure/B4579423.png)
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide
Overview
Description
2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide, also known as BPHA, is a compound that has gained significant attention in the scientific community due to its potential applications in research. BPHA is a hydrazide derivative that has been synthesized using various methods.
Scientific Research Applications
Antibacterial and Enzyme Inhibition Studies
A study by Aziz-ur-Rehman et al. (2014) focused on the synthesis of molecules similar to 2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide, which showed significant antibacterial activity and lipoxygenase inhibitory activity. This research highlights the potential of these compounds in the development of new antibacterial agents and in targeting specific enzymes for therapeutic purposes (Aziz‐ur‐Rehman et al., 2014).
Synthesis and Characterization for Anticancer Evaluation
Salahuddin et al. (2014) investigated compounds structurally related to this compound for their anticancer properties. They synthesized derivatives and assessed their in vitro anticancer activity, suggesting these compounds could be promising for the development of new anticancer drugs (Salahuddin et al., 2014).
Application in Organic Synthesis
Research by Suzuki et al. (1986) explored the use of compounds related to this compound in the asymmetric synthesis of optically active anthracyclinones. These findings have implications for the synthesis of complex organic molecules, which could be important in pharmaceutical synthesis (Suzuki, Kimura, & Terashima, 1986).
properties
IUPAC Name |
N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-naphthalen-1-ylacetohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN2O3/c1-14-10-18(23)11-15(2)22(14)28-13-21(27)25-24-20(26)12-17-8-5-7-16-6-3-4-9-19(16)17/h3-11H,12-13H2,1-2H3,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZVCZNNXPZNLBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCC(=O)NNC(=O)CC2=CC=CC3=CC=CC=C32)C)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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